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Compound of Interest

Compound Name: Cyclododecanone

Cat. No.: B146445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclododecanone, a cyclic ketone with the chemical formula C₁₂H₂₂O, is a significant

compound in organic synthesis and industrial chemistry.[1][2] It serves as a crucial precursor in

the production of various polymers, fragrances, and pharmaceuticals. A thorough

understanding of its physical properties is paramount for its effective handling, application, and

the development of new synthetic routes and formulations. This technical guide provides a

comprehensive overview of the key physical characteristics of Cyclododecanone, detailed

experimental protocols for their determination, and a logical framework illustrating the interplay

of these properties.

Core Physical Properties
The physical state of Cyclododecanone at ambient temperature is a white, crystalline solid,

often described as having a camphor-like odor.[1][2] The key quantitative physical properties

are summarized in the table below.
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Property Value Units Notes

Molecular Formula C₁₂H₂₂O - [2][3]

Molecular Weight 182.30 g/mol [3]

Melting Point 59 - 61 °C

May be a solid, liquid,

or supercooled melt

within this range.[3]

Boiling Point 277 °C At 1013 hPa.[3]

85 °C At 1 mmHg.

Density 0.97 g/cm³ At 20 °C.[3]

Solubility in Water Insoluble - [4]

Solubility in Organic

Solvents
Soluble -

Soluble in nonpolar

organic solvents.

Appearance White crystalline solid - [1][2]

Odor Camphor-like - [1]

Vapor Pressure <1 hPa At 20 °C.[3]

Flash Point 118 °C Closed cup.[3]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the key

physical properties of Cyclododecanone. These protocols are based on established

techniques and international standards.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. For Cyclododecanone,

a sharp melting range of 1-2°C is expected for a pure sample. The presence of impurities will

typically lead to a depression and broadening of the melting range.

Methodology: Capillary Method (based on ASTM E794)[5][6]
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Sample Preparation: A small amount of finely powdered, dry Cyclododecanone is packed

into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus equipped with a heating block, a

thermometer or temperature sensor, and a means of observing the sample is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate of 1-2°C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Data Analysis: The melting point is reported as a range from the initial to the final

temperature.

Determination of Boiling Point
Due to its relatively high boiling point, the determination of Cyclododecanone's boiling point

requires a method suitable for high-boiling liquids.

Methodology: Ebulliometry (based on OECD Guideline 103)[7][8][9]

Apparatus: An ebulliometer, which is a specialized apparatus for accurately measuring

boiling points, is used. It consists of a boiling flask, a condenser, and a high-precision

thermometer or temperature probe.

Procedure:

A sample of Cyclododecanone is placed in the boiling flask.

The sample is heated to a steady boil.
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The temperature of the vapor in equilibrium with the boiling liquid is measured. This is the

boiling point at the ambient atmospheric pressure.

Correction for Pressure: The observed boiling point is corrected to standard atmospheric

pressure (101.325 kPa) using the Sydney-Young equation.

Determination of Density
The density of solid Cyclododecanone can be accurately determined using the gas

pycnometry method.

Methodology: Gas Pycnometry (based on ISO 12154)[10]

Principle: This method determines the volume of a solid by measuring the pressure change

of a gas (typically helium) in a calibrated volume.

Apparatus: A gas pycnometer.

Procedure:

A weighed sample of Cyclododecanone is placed in the sample chamber of the

pycnometer.

The chamber is sealed and filled with helium to a known pressure.

The gas is then expanded into a second, calibrated volume, and the resulting pressure is

measured.

The volume of the solid is calculated from the pressure difference.

Calculation: The density is calculated by dividing the mass of the sample by its measured

volume.

Determination of Solubility
A qualitative and semi-quantitative assessment of Cyclododecanone's solubility in various

solvents is crucial for its application in synthesis and formulation.

Methodology: Visual Method (based on ASTM E1148 for aqueous solubility)[11]
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Sample Preparation: A known mass of Cyclododecanone is added to a known volume of

the solvent in a sealed container.

Procedure:

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24 hours) to

ensure equilibrium is reached.

The mixture is then visually inspected for the presence of undissolved solid.

Analysis:

Qualitative: The substance is classified as soluble, partially soluble, or insoluble.

Semi-Quantitative: If the substance dissolves completely, further additions of the solute

are made until saturation is reached. The solubility is then expressed as the mass of

solute per volume of solvent.

Visualized Relationships and Workflows
The physical properties of a compound are interconnected. The following diagrams, generated

using Graphviz, illustrate these relationships and a typical experimental workflow.
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Logical Relationship of Physical Properties
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Caption: Interplay of molecular and intermolecular forces on the physical properties of

Cyclododecanone.
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Experimental Workflow for Physical Property Characterization

Start: Obtain Pure Cyclododecanone Sample

Visual Inspection
(Appearance, Odor)

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Ebulliometry)

Density Measurement
(Gas Pycnometry)

Solubility Tests
(Visual Method in Various Solvents)

Data Compilation and Analysis

End: Comprehensive Physical Property Profile

Click to download full resolution via product page

Caption: A standardized workflow for the systematic characterization of Cyclododecanone's

physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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